Cas no 80018-30-0 (Phenol,4-chloro-2-[(2-chlorophenyl)[(3,3-dimethylbutyl)imino]methyl]-)

Phenol,4-chloro-2-[(2-chlorophenyl)[(3,3-dimethylbutyl)imino]methyl]- structure
80018-30-0 structure
Product name:Phenol,4-chloro-2-[(2-chlorophenyl)[(3,3-dimethylbutyl)imino]methyl]-
CAS No:80018-30-0
MF:C19H21NOCl2
MW:350.28214
CID:724071
PubChem ID:3061934

Phenol,4-chloro-2-[(2-chlorophenyl)[(3,3-dimethylbutyl)imino]methyl]- Chemical and Physical Properties

Names and Identifiers

    • Phenol,4-chloro-2-[(2-chlorophenyl)[(3,3-dimethylbutyl)imino]methyl]-
    • 4-Chloro-2-((2-chlorophenyl)((3,3-dimethylbutyl)imino)methyl)phenol
    • 80018-30-0
    • Phenol, 4-chloro-2-((2-chlorophenyl)((3,3-dimethylbutyl)imino)methyl)-
    • 2-((3,3-Dimethylbutyl)imino-(2-chlorophenyl)methyl)-4-chlorophenol
    • Inchi: InChI=1S/C19H21Cl2NO/c1-19(2,3)10-11-22-18(14-6-4-5-7-16(14)21)15-12-13(20)8-9-17(15)23/h4-9,12,23H,10-11H2,1-3H3
    • InChI Key: UPTMKIUVGONEJZ-UHFFFAOYSA-N
    • SMILES: CC(C)(C)CCN=C(C1=CC=CC=C1Cl)C2=C(C=CC(=C2)Cl)O

Computed Properties

  • Exact Mass: 349.1000197g/mol
  • Monoisotopic Mass: 349.1000197g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 405
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.4
  • Topological Polar Surface Area: 32.6Ų

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